Cas no 1164497-52-2 ((2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide)

• Product Name: (2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide
• CAS No: 1164497-52-2
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 5444975
• PubChem ID: 2336182
• Update Time: 2023-08-27

(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1462666
• HMS2521I18
• MLS000402387
• (E)-2-cyano-3-(4-methoxy-2-methyl-5-propan-2-ylphenyl)-N-(4-methylphenyl)prop-2-enamide
• 2-cyano-3-[4-methoxy-2-methyl-5-(propan-2-yl)phenyl]-N-(4-methylphenyl)prop-2-enamide
• SMR000263670
• Z56807616
• 1164497-52-2
• AKOS001015320
• EN300-18215594
• (2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide

• Inchi： 1S/C22H24N2O2/c1-14(2)20-12-17(16(4)10-21(20)26-5)11-18(13-23)22(25)24-19-8-6-15(3)7-9-19/h6-12,14H,1-5H3,(H,24,25)/b18-11+
• InChI Key： GMYWIHFEONATAT-WOJGMQOQSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)/C(/C#N)=C/C1=CC(C(C)C)=C(OC)C=C1C

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.0±50.0 °C(Predicted)
• pka: 11.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides